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Potent β and α1 adrenoceptor antagonist (Ki values are 0.81, 0.96 and 2.2 nM for β1, β2 and α1 adrenoceptors, respectively). Shows antihypertensive, antioxidant, antiapoptotic, anti-inflammatory and antifibrotic properties.
Carvedilol is an analytical reference standard categorized as a β-adrenergic receptor antagonist and vasodilator. Formulations containing carvedilol have been used to enhance physical performance in athletes. This product is intended for use in analytical forensic applications. This product is also available as a general research tool.
Carvedilol is a non-selective antagonist of the β-adrenergic receptor (β-AR; Kds = 1.78, 0.4, and 5.01 nM for β1-, β2-, and β3-ARs, respectively). It also binds to α1-, but not α2-, adrenergic receptors (Kis = 0.81 and 3,400 nM, respectively). Carvedilol reverses increases in heart rate induced by th...